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Compound of Interest

Compound Name:
1-methyl-1H-pyrazole-4-

carbonitrile

Cat. No.: B1338007 Get Quote

Technical Guide: 1-methyl-1H-pyrazole-4-
carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-methyl-1H-pyrazole-4-
carbonitrile, a heterocyclic organic compound of interest in medicinal chemistry and materials

science. This document outlines its chemical properties, a detailed synthesis protocol, and key

analytical data.

Core Compound Data
1-methyl-1H-pyrazole-4-carbonitrile is a five-membered aromatic heterocycle containing two

adjacent nitrogen atoms and a nitrile functional group. Its structural and chemical properties

make it a valuable building block in the synthesis of more complex molecules.

Physicochemical Properties
A summary of the key physicochemical properties of 1-methyl-1H-pyrazole-4-carbonitrile is

presented in the table below for quick reference.
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Property Value Citations

CAS Number 66121-71-9 [1][2]

Molecular Formula C₅H₅N₃ [1][2]

Molecular Weight 107.11 g/mol [1][2]

MDL Number MFCD04969704 [1]

Synthesis Protocol
The following section details a general procedure for the synthesis of 1-methyl-1H-pyrazole-4-
carbonitrile.[1]

Synthesis of 1-methyl-1H-pyrazole-4-carbonitrile from 1-
methyl-1H-pyrazole-4-carboxaldehyde
Materials:

1-methyl-1H-pyrazole-4-carboxaldehyde (11.0 g, 0.1 mol)

Sodium bromate (6.0 g, 0.04 mol)

Acetic acid (50 g, 0.83 mol)

25% Ammonia solution (12.5 g)

Water (100 mL)

Reaction flask

Procedure:

Combine 1-methyl-1H-pyrazole-4-carboxaldehyde, sodium bromate, and acetic acid in a

reaction flask at room temperature.

To this mixture, add the 25% ammonia solution and water.
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Following the reaction, concentrate the organic phase.

Purify the resulting product by distillation under reduced pressure and subsequent

recrystallization.

The final product, 1-methyl-1H-pyrazole-4-carbonitrile, is obtained with a reported yield of

95% and a purity of over 99% as determined by HPLC.[1]

Experimental Workflow
The synthesis protocol described above can be visualized as a straightforward experimental

workflow.

Synthesis Workflow
Mix Reactants:

1-methyl-1H-pyrazole-4-carboxaldehyde,
sodium bromate, and acetic acid

Add Ammonia and Water

Concentrate Organic Phase

Purify by Distillation and Recrystallization

Final Product:
1-methyl-1H-pyrazole-4-carbonitrile

Click to download full resolution via product page

Caption: Synthesis of 1-methyl-1H-pyrazole-4-carbonitrile.
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Information regarding specific signaling pathways involving 1-methyl-1H-pyrazole-4-
carbonitrile is not readily available in the public domain and therefore cannot be presented in

this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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